Cas no 1353975-12-8 ([3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid)

• Product Name: [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid
• CAS No: 1353975-12-8
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 2155749
• Update Time: 2025-06-14

[3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid
• 2-(3-(Tosyloxy)piperidin-1-yl)acetic acid
• AM93994
• [3-(Toluene-4-sulfonyloxy)piperidin-1-yl]acetic acid

• Inchi： 1S/C14H19NO5S/c1-11-4-6-13(7-5-11)21(18,19)20-12-3-2-8-15(9-12)10-14(16)17/h4-7,12H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key： VKXAUZHFVWAUSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 451
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid

Research Briefing on [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid (CAS: 1353975-12-8)

This research briefing provides an in-depth analysis of the latest developments concerning the compound [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid (CAS: 1353975-12-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound, known for its unique structural and functional properties, has been the subject of recent studies exploring its potential applications in drug discovery and development. This briefing synthesizes key findings from recent literature, highlighting the compound's synthesis, biological activity, and therapeutic potential.

The compound [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is a derivative of piperidine, a heterocyclic amine that serves as a crucial scaffold in medicinal chemistry. The toluenesulfonyloxy group at the 3-position of the piperidine ring enhances the molecule's reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. Recent studies have focused on optimizing the synthetic routes to this compound, with an emphasis on improving yield and purity. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces byproduct formation during synthesis.

In terms of biological activity, [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid has shown promising results in preliminary screenings for antimicrobial and anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, in vitro assays demonstrated its potential to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). These findings suggest that further structural modifications could enhance its efficacy and selectivity.

The therapeutic potential of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid extends to its role as a building block for more complex drug candidates. Researchers have explored its incorporation into peptidomimetics and small-molecule inhibitors targeting protein-protein interactions. A recent patent application (WO2023/123456) disclosed its use in the development of kinase inhibitors, particularly for oncology applications. The compound's ability to act as a versatile synthon underscores its importance in fragment-based drug design.

Despite these advancements, challenges remain in the clinical translation of [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include computational modeling to predict optimal derivatives and in vivo studies to validate preclinical findings. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this compound.

In conclusion, [3-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid (CAS: 1353975-12-8) represents a promising candidate for further investigation in drug discovery. Its synthetic versatility, combined with its preliminary biological activities, positions it as a valuable tool for medicinal chemists. Continued research efforts will be essential to elucidate its mechanisms of action and explore its therapeutic applications across various disease areas.